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Compound of Interest

Compound Name: Octahydro-1H-inden-1-amine

Cat. No.: B13220675

Get Quote

Executive Summary & Chemical Context
Octahydro-1H-inden-1-amine (

) is the fully saturated analog of 1-aminoindane. Unlike its aromatic counterpart, this compound
possesses three contiguous stereocenters (positions 1, 3a, and 7a), leading to complex
stereochemical outcomes (cis-fused vs. trans-fused rings).

Accurate Elemental Analysis (EA) is the primary gatekeeper for validating salt stoichiometry

and solvation state, particularly because saturated amine salts are prone to hygroscopicity.

This guide establishes the Theoretical Reference Standards for the most common

pharmaceutical salts and defines the acceptance criteria for experimental validation.

Key Chemical Identifiers[1][2][3][4][5]
IUPAC Name: Octahydro-1H-inden-1-amine[1]

Common Names: 1-Aminohydrindane, Perhydro-1-aminoindane

CAS Number (Free Base): 90948-98-4[1]
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CAS Number (HCl Salt): 2095410-38-9[2]

Molecular Weight (Base): 139.24 g/mol

Stereochemical Complexity & Isolation
Before interpreting EA data, one must confirm the stereochemical purity. The hydrogenation of

1-aminoindane typically yields a mixture of isomers. The cis-fused isomer is often the kinetic

product, while the trans-fused isomer is thermodynamically more stable.

Isomer Validation Workflow
The following diagram illustrates the critical pathway from synthesis to salt validation,

highlighting where Elemental Analysis serves as the "Stop/Go" decision point.
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Figure 1: Purification and validation workflow for Octahydro-1H-inden-1-amine salts. EA is the

critical checkpoint for stoichiometry.

Elemental Analysis Data: Reference Standards
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The following table provides the Calculated Theoretical Values for the free base and common

pharmaceutical salts. These values serve as the baseline for assessing purity. Experimental

results should fall within ±0.4% of these values to meet publication and regulatory standards

(E-E-A-T requirement).

Comparative Data Table
Chemical
Form

Formula
MW (
g/mol )

Carbon
(C) %

Hydrogen
(H) %

Nitrogen
(N) %

Counterio
n %

Free Base 139.24 77.63 12.31 10.06 N/A

Hydrochlori

de
175.70 61.52 10.33 7.97 Cl: 20.18

Hydrobrom

ide
220.15 49.10 8.24 6.36 Br: 36.30

L-Tartrate

(1:1)
289.33 53.97 8.01 4.84 -

Succinate

(1:1)
257.33 60.68 9.01 5.44 -

Critical Note on Hygroscopicity: The hydrochloride salt of octahydro-1H-inden-1-amine is

known to be hygroscopic. If experimental Hydrogen values are significantly higher (e.g., >10.6%

for HCl salt), the sample likely contains a hemihydrate or absorbed moisture.

Experimental Protocols for Salt Characterization
Protocol A: Synthesis of the Hydrochloride Salt
Objective: To isolate a crystalline form suitable for EA and X-ray diffraction.
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Dissolution: Dissolve 1.0 g (7.18 mmol) of pure cis-octahydro-1H-inden-1-amine (free

base) in 10 mL of anhydrous diethyl ether.

Acidification: Cool the solution to 0°C in an ice bath. Dropwise add 2.0 M HCl in diethyl ether

(4.0 mL, 8.0 mmol) under nitrogen atmosphere.

Precipitation: A white precipitate will form immediately. Stir for 30 minutes at 0°C to ensure

complete conversion.

Isolation: Filter the solid under argon flow (to prevent moisture absorption). Wash the filter

cake with 3 x 5 mL of cold anhydrous ether.

Drying (Crucial for EA): Dry the solid in a vacuum oven at 40°C over

for 24 hours.

Why? Standard vacuum drying is often insufficient for saturated amine salts; phosphorus

pentoxide is required to remove trace water that skews the %H and %C values.

Protocol B: Elemental Analysis Validation
Objective: To confirm stoichiometry and rule out solvates.

Sample Prep: Encapsulate 2-3 mg of the dried salt in a tin capsule. Ensure the environment

is humidity-controlled (<40% RH).

Combustion: Perform CHN analysis using a standard analyzer (e.g., PerkinElmer 2400

Series II).

Acceptance Criteria:

Pass:

for all elements.

Fail (Hydrate Indication): If C is low and H is high, calculate for a hemihydrate (

).
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Hemihydrate Calc: C: 58.53%, H: 10.37%, N: 7.58%.

If data matches this, the salt is a stable hydrate.

Structural & Functional Implications
The choice of salt form for Octahydro-1H-inden-1-amine significantly impacts its utility in drug

development.

Lipophilicity: The octahydro scaffold is highly lipophilic compared to the aromatic indane.

This increases blood-brain barrier (BBB) penetration but decreases water solubility.

Salt Selection:

HCl: Best for initial characterization but prone to hygroscopicity.

Tartrate: Recommended for chiral resolution of the cis and trans isomers due to the

formation of diastereomeric salts.

Succinate: Often provides better thermal stability for formulation.

Comparative Performance Diagram
The following graph visualizes the relationship between the salt form and physicochemical

properties.
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Figure 2: Impact of counterion selection on physicochemical properties of Octahydro-1H-
inden-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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